Cas no 81261-77-0 (Benzoic acid,3-[(4,6-dimethyl-2-pyrimidinyl)amino]-)

• Product Name: Benzoic acid,3-[(4,6-dimethyl-2-pyrimidinyl)amino]-
• CAS No: 81261-77-0
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• MDL: MFCD00203262
• CID: 708031
• PubChem ID: 734453
• Update Time: 2025-04-19

Benzoic acid,3-[(4,6-dimethyl-2-pyrimidinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[(4,6-dimethyl-2-pyrimidinyl)amino]-
• 3-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO]BENZOIC ACID
• N-(4,6-Dimethylpyrimidin-2-yl)-3-aminobenzoic acid
• AKOS000111568
• 3-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO]BENZOICACID
• PS-5768
• 81261-77-0
• BRD-K59871687-001-01-7
• FT-0676491
• AKOS022103639
• 3-(4,6-Dimethyl-pyrimidin-2-ylamino)-benzoic acid
• A864576
• 3-((4,6-dimethylpyrimidin-2-yl)amino)benzoic acid
• BAS 09524988
• 3-(4,6-Dimethyl-pyrimidin-2-ylamino)-benzoi c acid
• Peakdale1_000455
• 3-[(4,6-dimethylpyrimidin-2-yl)amino]benzoic acid, AldrichCPR
• HMS519E15
• BB 0238465
• SCHEMBL2365647
• CS-0206382
• DTXSID80352711
• MFCD00203262
• 3-[(4,6-DIMETHYL-2-PYRIMIDINYL)AMINO]BENZOIC ACID
• SB58135
• STL316764
• STK727318
• BBL011826
• 3-{[(2E)-4,6-dimethylpyrimidin-2(1H)-ylidene]amino}benzoic acid
• ALBB-030848

• MDL： MFCD00203262
• Inchi： 1S/C13H13N3O2/c1-8-6-9(2)15-13(14-8)16-11-5-3-4-10(7-11)12(17)18/h3-7H,1-2H3,(H,17,18)(H,14,15,16)
• InChI Key： PYBQOOXFPKGJPP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)NC1N=C(C)C=C(C)N=1)=O

Computed Properties

• Exact Mass: 243.101
• Monoisotopic Mass: 243.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives